Cas no 20448-86-6 (Bornaprine)

Bornaprine Properties

Names and Identifiers

• Bornaprine
• 3-(Diethylamino)propyl 2-phenyl-2-norbornanecarboxylate
• 2-Phenylbicyclo[2.2.1]heptane-2-carboxylic acid 3-(diethylamino)propyl ester
• 3-(diethylamino)propyl 3-phenylbicyclo[2.2.1]heptane-3-carboxylate
• 2-Norbornanecarboxylic acid,2-phenyl-,3-(diethylamino)propyl ester
• 2-Phenylbicyclo(2.2.1)heptane-2-carboxylic acid,3-(diethylamino)propyl ester
• Bornaprino [INN-Spanish]
• Bornaprinum [INN-Latin]
• Kr 339
• KR 339 [German]
• Sormodren
• 20448-86-6
• SCHEMBL924755
• BDNMABJZSXTKAQ-UHFFFAOYSA-N
• 3-(diethylamino)propyl 2-phenylbicyclo[2.2.1]heptane-2-carboxylate
• Bornaprine (INN)
• Q4946040
• NS00007463
• CHEBI:135406
• CHEMBL4297087
• DTXSID20864944
• D07302
• +Expand

• InChIKey： BDNMABJZSXTKAQ-UHFFFAOYSA-N
• Inchi： 1S/C21H31NO2/c1-3-22(4-2)13-8-14-24-20(23)21(18-9-6-5-7-10-18)16-17-11-12-19(21)15-17/h5-7,9-10,17,19H,3-4,8,11-16H2,1-2H3
• SMILES： CCN(CCCOC(C1(CC2CCC1C2)C1C=CC=CC=1)=O)CC

Computed Properties

• Exact Mass: 329.23500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Monoisotopic Mass: 329.235479
• Heavy Atom Count: 24
• Complexity: 414
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5

Experimental Properties

• LogP: 4.01950
• PSA: 29.54000
• Refractive Index: 1.535
• Boiling Point: 434.3°Cat760mmHg
• Flash Point: 131.4°C
• Density: 1.056